Cas no 1193434-62-6 (N1,N1’-2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)bis(N’-methyl-2-nitro-1,1-ethenediamine))

• Product Name: N1,N1’-2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)bis(N’-methyl-2-nitro-1,1-ethenediamine)
• CAS No: 1193434-62-6
• MF: C₁₅H₂₅N₇O₄S₃
• MW: 463.598498106003
• CID: 1061932
• PubChem ID: 124527423
• Update Time: 2025-07-11

N1,N1’-2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)bis(N’-methyl-2-nitro-1,1-ethenediamine) Chemical and Physical Properties

Names and Identifiers

• N1,N1’-[2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)]bis(N’-methyl-2-nitro-1,1-ethenediamine)
• N1,N1'-[2,4-Thiazolediylbis(Methylenethio-2,1-ethanediyl)]bis(N'-Methyl-2-nitro-1,1-ethenediaMine)
• (E)-1-N-methyl-1-N'-[2-[[2-[2-[[(E)-1-(methylamino)-2-nitroethenyl]amino]ethylsulfanylmethyl]-1,3-thiazol-4-yl]methylsulfanyl]ethyl]-2-nitroethene-1,1-diamine
• Nizatidine EP Impurity F
• Nizatidine EP Impurity F;
• N1,N1 inverted exclamation mark -[2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)]bis(N inverted exclamation mark -methyl-2-nitro-1,1-ethenediamine)
• 1193434-62-6
• N1,N1’-2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)bis(N’-methyl-2-nitro-1,1-ethenediamine)

• Inchi： 1S/C15H25N7O4S3/c1-16-13(7-21(23)24)18-3-5-27-9-12-10-29-15(20-12)11-28-6-4-19-14(17-2)8-22(25)26/h7-8,10,16-19H,3-6,9,11H2,1-2H3/b13-7+,14-8+
• InChI Key： FTNQKBSMOMALCH-FNCQTZNRSA-N
• SMILES： S(CC1=CSC(CSCCN/C(=C/[N+](=O)[O-])/NC)=N1)CCN/C(=C/[N+](=O)[O-])/NC

Computed Properties

• Exact Mass: 463.11301582g/mol
• Monoisotopic Mass: 463.11301582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 232Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 659.5±55.0 °C at 760 mmHg
• Flash Point: 352.7±31.5 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

N1,N1’-2,4-Thiazolediylbis(methylenethio-2,1-ethanediyl)bis(N’-methyl-2-nitro-1,1-ethenediamine) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)